1-benzoyl-4-(2-nitrobenzyl)piperazine

• IUPAC Name: [4-[(2-nitrophenyl)methyl]piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H19N3O3/c22-18(15-6-2-1-3-7-15)20-12-10-19(11-13-20)14-16-8-4-5-9-17(16)21(23)24/h1-9H,10-14H2
• InChI Key: JDZXEXUXRVRGCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2[N+](=O)[O-])C(=O)C3=CC=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

1-benzoyl-4-(2-nitrobenzyl)piperazine, also known as BNBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNBP belongs to the class of piperazine derivatives, which are widely used in medicinal chemistry for their diverse pharmacological properties.

Future Directions

While specific future directions for “1-benzoyl-4-(2-nitrobenzyl)piperazine” are not mentioned in the available sources, piperazine derivatives are an active area of research due to their wide range of biological activities. They have potential applications in various therapeutic areas and as intermediates in drug synthesis.

Mechanism of Action

Mode of Action

It is known that piperazine derivatives can have a wide range of biological activities, including acting as antagonists or agonists at various receptor sites .

Biochemical Pathways

Piperazine derivatives have been found to exhibit a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

It is known that piperazine derivatives can have a wide range of biological activities, suggesting they may have diverse effects at the molecular and cellular level .